Cas no 67160-19-4 (azetidin-3-yl methanesulfonate)

• Product Name: azetidin-3-yl methanesulfonate
• CAS No: 67160-19-4
• MF: C₄H₉NO₃S
• MW: 151.184159994125
• CID: 839432
• PubChem ID: 7330605
• Update Time: 2025-05-19

azetidin-3-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 3-(Methanesulfonyloxy)azetidine
• 3-Azetidinol, methanesulfonate (ester)
• azetidin-3-yl methanesulfonate
• 3-methanesulfonyloxyazetidine
• SCHEMBL115052
• A9014
• CS-0184092
• OQKCHUBGQMUWHK-UHFFFAOYSA-N
• 67160-19-4
• EN300-1425650

• Inchi： 1S/C4H9NO3S/c1-9(6,7)8-4-2-5-3-4/h4-5H,2-3H2,1H3
• InChI Key： OQKCHUBGQMUWHK-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC1CNC1

Computed Properties

• Exact Mass: 151.03000
• Monoisotopic Mass: 151.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 63.78000
• LogP: 0.34400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters

Additional information on azetidin-3-yl methanesulfonate

Introduction to Azetidin-3-yl methanesulfonate (CAS No. 67160-19-4)

Azetidin-3-yl methanesulfonate, with the chemical identifier CAS No. 67160-19-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the azetidine class of heterocyclic compounds, characterized by a five-membered ring containing three carbon atoms and two nitrogen atoms. The presence of a methanesulfonate (MsO-) substituent at the 3-position of the azetidine ring introduces unique electronic and steric properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The azetidin-3-yl methanesulfonate structure is particularly noteworthy due to its potential applications in medicinal chemistry. Azetidine derivatives have been extensively studied for their role as pharmacophores in drug discovery, owing to their ability to mimic natural amino acid scaffolds while possessing distinct biochemical activities. The methanesulfonate group enhances the solubility and stability of the compound, facilitating its use in both laboratory-scale synthesis and industrial processes.

In recent years, Azetidin-3-yl methanesulfonate has garnered attention for its utility in the development of novel therapeutic agents. Researchers have explored its derivatives as potential inhibitors of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The flexibility of the azetidine ring allows for structural modifications that can fine-tune binding interactions with biological targets, making it a versatile scaffold for drug design.

One of the most compelling aspects of Azetidin-3-yl methanesulfonate is its role in peptidomimetics—molecules designed to mimic the bioactivity of peptides without their inherent limitations, such as susceptibility to proteolytic degradation. The azetidine ring can serve as a backbone to create cyclic peptides with enhanced metabolic stability and improved pharmacokinetic profiles. This has led to several promising candidates entering clinical trials for conditions ranging from cancer to autoimmune disorders.

Recent advances in computational chemistry have further highlighted the potential of Azetidin-3-yl methanesulfonate as a building block. Molecular modeling studies indicate that its conformational flexibility allows it to interact with a wide range of biological targets, including protein-protein interfaces and enzyme active sites. This property is particularly valuable in fragment-based drug discovery, where small molecules like Azetidin-3-yl methanesulfonate are used to identify lead compounds through high-throughput screening assays.

The synthesis of Azetidin-3-yl methanesulfonate involves multi-step organic transformations, typically starting from readily available precursors such as 2-aminoethanol or azetidine derivatives. The introduction of the methanesulfonate group is typically achieved via nucleophilic substitution or sulfonation reactions, which can be optimized for high yield and purity. Advances in catalytic methods have enabled greener synthetic routes, reducing waste and energy consumption while maintaining scalability.

Industrial applications of Azetidin-3-yl methanesulfonate have expanded beyond academic research into pharmaceutical development pipelines. Major chemical companies now offer this compound as a key intermediate for custom synthesis projects, catering to both academic institutions and biotechnology firms. Its reliability and reproducibility make it an indispensable tool for medicinal chemists working on next-generation therapeutics.

The safety profile of Azetidin-3-yl methanesulfonate is another critical consideration. While not classified as hazardous under standard regulatory guidelines, proper handling procedures must be followed to ensure worker safety during storage and transportation. Personal protective equipment (PPE), such as gloves and lab coats, is recommended when handling this compound to minimize exposure risks.

In conclusion, Azetidin-3-yl methanesulfonate (CAS No. 67160-19-4) represents a significant advancement in pharmaceutical chemistry, offering unique structural and functional properties that make it indispensable in drug discovery and development. Its versatility as a scaffold for peptidomimetics, coupled with recent innovations in synthetic methodologies and computational modeling, positions it as a cornerstone compound for future therapeutic innovations.